Journal Name:Liquid Crystals
Journal ISSN:0267-8292
IF:2.676
Journal Website:http://www.tandf.co.uk/journals/tf/02678292.html
Year of Origin:1986
Publisher:Taylor and Francis Ltd.
Number of Articles Per Year:234
Publishing Cycle:Monthly
OA or Not:Not
Liquid Crystals ( IF 2.676 ) Pub Date: 2022-08-01 , DOI:
10.1080/21870764.2022.2104712
ABSTRACTThe phase inversion procedure was used to prepare Al2O3 ceramic hollow fiber substrates (AlCHFS) utilizing the dimethyl sulfoxide (DMSO), N,N-dimethylacetamide (DMAC), and 1-methyl-2-pyrrolidone (NMP) aprotic solvents. Different aprotic solvent and non-solvent (water) interactions were used to calibrate different ceramic oxide substrates. AlCHFS with an asymmetrical structure consisting of a finger-like structure on the lumen side and a pore structure on the shell side was obtained using an aprotic solvent/non-solvent pair with a high total Hildebrand solubility (δt). As the aprotic strength was reduced, the finger-like structure on the shell sides became more prominent. Hydrogen permeation studies conducted between 350°C and 450°C reveal that the Pd-coated AlCHFS produced from DMAC aprotic solvent has the maximum hydrogen flux (~0.24 mol m−2 s−1). The activation energy for the thermally activated hydrogen transport process through the Pd-coated AlCHFSs is determined to be around 11.06–14.61 kJ mol−1 in the temperature range of 350°C to 450°C, and it increases linearly with increasing surface porosity of ceramic oxide substrate.
Liquid Crystals ( IF 2.676 ) Pub Date: 2022-08-22 , DOI:
10.1080/21870764.2022.2113963
ABSTRACTControl of nanomaterial morphology has been investigated to utilize for the desired application. 1D nanomaterials are ideal for various applications because of their excellent carrier transportability and huge specific surface area. Due to their advantages, various methods have been developed to grow in a specific direction. Herein, we introduced a simple synthesis method of freestanding Zinc hydroxidefluoride (ZnOHF) nanobelt as 1D material without seed or substrate using aqueous solutions. The ZnOHF nanobelt was synthesized using zinc fluoride and hexamethylenetetramine (HMT) at 80°C for 3 h. Even though low synthesis temperature, ZnOHF demonstrated good crystallinity and a homogeneous nanobelt structure. The ZnOHF nanobelts were grown over several μm to direction with less than 100 nm width. In addition, the growth direction of the nanobelt was controlled by the concentration of HMT. The width of the nanobelt was broader by a decrease in HMT concentration. It was considered that crystal nucleation and growth of ZnOHF could be influenced by OH− and NH4+ ions generated from HMT decomposition.
Liquid Crystals ( IF 2.676 ) Pub Date: 2023-02-14 , DOI:
10.1080/21870764.2023.2173849
ABSTRACTA lepidocrocite-like potassium titanate, (Kx(LixTi1-x)O2; Lss) with a layered structure can provide a reactive interlayer space for soft-chemical reaction such as ion-exchange or intercalation and the hydrated sodium derivative (Lss-Na) was obtained by an ion-exchange reaction. The crystal structures of the hydrated and dehydrated Lss-Na were refined by using synchrotron powder X-ray diffraction data. Two steps of dehydrated processes for the Lss-Na were observed by in-situ synchrotron powder X-ray diffraction. The ion-exchange property for Lss-Na was superior to those for Lss and Lss-H and was corelated with the effective basal space which was expanded by formation of two layers of water molecules.
Liquid Crystals ( IF 2.676 ) Pub Date: 2022-12-13 , DOI:
10.1080/21870764.2022.2151102
ABSTRACTOwing to its wide bandgap (3.4 eV) and high electron mobility, GaN has attracted significant attention for applications in solar cells, power transistors, and high-electron-mobility transistors. Crystallized GaN thin film can be hardly prepared in thin film form by employing physical vapor deposition processes, such as reactive RF sputtering and pulsed laser deposition, because a high driving energy is required to deposit a thin film due to its high binding energy. Herein, GaN thin films were prepared by CO2 laser-assisted RF sputtering at a relatively low temperature of 200°C. The CO2 laser with a 10,600 nm wavelength shows excellent conversion efficiency from optical energy to thermal energy. At the optimized laser energy density of 0.98 W/mm2, GaN thin film can have a (0002) orientation with a bandgap energy of 3.26 eV. The crystalline, surface morphological, and optical properties of the fabricated GaN thin films were evaluated using X-ray diffraction, FE-SEM, X-ray photoelectron (XPS), and photoluminescence (PL) spectroscopy, and UV-vis spectrometry. The energy bandgap of the fabricated GaN thin film was measured using the Tauc plot and confirmed via PL. The film composition thus obtained was analyzed using XPS.
Liquid Crystals ( IF 2.676 ) Pub Date: 2023-06-11 , DOI:
10.1080/21870764.2023.2222475
ABSTRACTMgO was added to the SiO2-Al2O3-CaO-ZrO2-based glaze to produce a high-hardness glaze by forming a composite crystal phase. The effects of MgO addition on the surface properties of the glaze were analyzed through crystal phase and microstructural investigations, and the whiteness, roughness, gloss, wear rate, and hardness were measured. When the amount of added MgO increased by 2.20 wt% or more, the diopside (MgCaSi2O6) crystal phase was observed via X-ray diffraction (XRD) and scanning electron microscopy (SEM), in addition to the zircon (ZrSiO4) crystal phase. All samples exhibited high whiteness and the surface roughness increased with increasing MgO content. At the same time, the gloss decreased significantly, resulting in a matte. The Vickers hardness test results of the glazed surface indicated high hardness values of 6.23–7.07 GPa with increased amounts of MgO.
Liquid Crystals ( IF 2.676 ) Pub Date: 2022-07-18 , DOI:
10.1080/21870764.2022.2099102
ABSTRACTThe glass melting process was mathematically modeled in the designed space to establish the controlled melt flow and study its effect on the process character and melting performance. The conversion region of the space with combined heating was intended for batch conversion, and the homogenization region heated by the longitudinal energy barrier guaranteed bubble removal and sand dissolution. The theoretical background was formulated to define the melt flow conditions in a space with batch blanket. High batch conversion rates were acquired under conditions of structured heating, and the values increased almost linearly with the growing fraction of combustion heat delivered in the space conversion region. The increased fraction of total heat in the conversion region and cooling effect of the flue gases adjusted the effective helical flow in the space homogenization region, increased the space utilization and, consequently, the melting performance. The effects of energy distribution and position of the batch borderline on the sand dissolution and bubble removal kinetics were clarified, and the competence of modeling results for advanced melting was discussed.
Liquid Crystals ( IF 2.676 ) Pub Date: 2023-03-15 , DOI:
10.1080/21870764.2023.2186842
ABSTRACTNeodymium-doped phosphates, (Nd1-xGdx)0.33Zr2(PO4)3 (0 ≤ x ≤ 1), were synthesized by co-precipitation. (Nd1-xGdx)0.33Zr2(PO4)3 was obtained as a single-phase and was confirmed to be a NASICON-type structure consisting of a three-dimensional network of PO4 tetrahedra sharing corners with ZrO6 octahedra. The particle size of the (Nd1-xGdx)0.33Zr2(PO4)3 samples was in the nanoscale, which is suitable for in vivo optical imaging. The (Nd1-xGdx)0.33Zr2(PO4)3 samples showed characteristic luminescence corresponding to the f – f transitions of Nd3+. The highest emission intensity at 1072 nm with excitation at 824 nm was observed for (Nd0.75Gd0.25)0.33Zr2(PO4)3, which was 4.5 times higher than that of Nd0.33Zr2(PO4)3. The near-infrared (NIR) emission intensity of this nanophosphor was significantly higher than that of indocyanine green, which is actually used as an in vivo optical probe reagent.
Liquid Crystals ( IF 2.676 ) Pub Date: 2022-11-11 , DOI:
10.1080/21870764.2022.2142368
ABSTRACTIn this study, a (Ti + graphite)-Ni composite powder serving as a coating material was deposited on H13 steel to fabricate an in-situ TiC-reinforced Ni-based composite coating by a new type of ESD process, which was named ultrasonic-assisted electrospark powder deposition (UEPD). The composite coating has an average thickness of approximately 45.5 μm and metallurgically bonds with the substrate. The ultrasonic vibration exerted on the UEPD electrode can effectively improve the forming quality of the composite coating, which produces better compactness and thickness uniformity as well as few defects. The microstructure mainly consisted of submicron dendrites due to the rapid solidification of the molten pool. TiC particles as reinforcements were successfully synthesized in the coating via an in-situ reaction due to their low Gibbs free energy and high melting point. The formation of refined grains and in-situ reinforcements prompts the average hardness of the coating to reach 1400.5 HV0.05, which is approximately 2.5 times that of the substrate. The tribological properties of the composite coating are greatly improved in comparison with those of the substrate. The wear rate and friction coefficient of the composite coating decrease by two orders of magnitude and 46.2%, respectively.
Liquid Crystals ( IF 2.676 ) Pub Date: 2022-09-23 , DOI:
10.1080/21870764.2022.2114671
ABSTRACTIn this study, solid-state BaTiO3 was successfully synthesized after the disintegration of the starting materials (BaCO3 and TiO2) under various conditions. By analyzing the microstructure, tetragonality, crystallinity, and particle size distribution of the synthesized powder, the factors that affected the properties of the BaTiO3 solid-state synthetic powder were successfully identified. Furthermore, the changes in the dielectric constants (temperature characteristic coefficients) of the sintered specimens were investigated using each powder, according to the dielectric characteristics, high-temperature resistance, and temperature, to identify the direct and indirect relationships between the disintegration conditions, synthetic powders, and sintered specimens. Finally, optimal conditions for the uniform solid-state synthesis of BaTiO3 powder for multilayer ceramic capacitor production were derived.
Liquid Crystals ( IF 2.676 ) Pub Date: 2023-04-03 , DOI:
10.1080/21870764.2023.2196825
ABSTRACTIn this work, microporous MgO refractory aggregates with nano-sized pores were prepared by in situ decomposition method using Mg(OH)2 as raw material. The effects of firing temperatures (1600–1700°C) and compacting pressures (100–200 MPa) on the microstructures and properties of microporous MgO refractory aggregates were thoroughly studied. The results showed that the microporous MgO refractory aggregates contained two types of pore structures, which were intra-particle pores with pore sizes of 180.0–230.0 nm formed by in situ decomposition of Mg(OH)2 and inter-particle pores with pore sizes of 1.5–3.0 μm derived from particle packing between Mg(OH)2 pseudomorph particles, respectively. Besides, the firing temperatures had a great influence on the intra-particle pore size and microcrystallite size. And the compacting pressures not only influenced the intra-particle pore size via packing behaviors but also affected the inner firing behaviors of the pseudomorph particles due to the increase in H2O vapor pressure. Overall, at a compacting pressure of 150 MPa and firing temperature of 1650°C, the sample had the best comprehensive performance with a bulk density of 1.92 g/cm3, a compressive strength of 11.9 MPa, an apparent porosity of 45.0%, a relative aggregate tube strength of 25.2% and a median pore size of 262.3 nm.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
物理2区 | CHEMISTRY, MULTIDISCIPLINARY 化学综合4区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
44.90 | 65 | Science Citation Index Science Citation Index Expanded | Not |
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